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Compound of Interest

Compound Name:
2-Hydroxy-3-methoxy-5-

nitrobenzaldehyde

Cat. No.: B099842 Get Quote

This technical guide provides an in-depth overview of 2-Hydroxy-3-methoxy-5-
nitrobenzaldehyde, a crucial chemical intermediate for researchers, scientists, and

professionals in drug development. This document outlines its chemical properties, commercial

suppliers, synthesis protocols, and key applications, with a focus on presenting clear,

actionable data and methodologies.

Chemical Properties and Identification
2-Hydroxy-3-methoxy-5-nitrobenzaldehyde, also known as 5-nitro-o-vanillin, is a substituted

aromatic aldehyde. Its molecular structure incorporates hydroxyl, methoxy, and nitro functional

groups, which impart unique reactivity and make it a versatile precursor in organic synthesis.
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Property Value Source(s)

CAS Number 17028-61-4 [1][2]

Molecular Formula C₈H₇NO₅ [1][2]

Molecular Weight 197.14 g/mol [1][2]

Appearance
Cream to yellow or brown/grey

powder
[3]

Melting Point 141-143 °C [1][2][3]

Boiling Point 344 °C [2]

Solubility Slightly soluble in water [1][4]

Storage Temperature
10°C - 25°C, under inert gas

(Nitrogen)
[2]

Commercial Suppliers
A variety of chemical suppliers offer 2-Hydroxy-3-methoxy-5-nitrobenzaldehyde, typically

with a purity of 98% or higher. Researchers can acquire this compound from the following

vendors:

Thermo Fisher Scientific[3][5]

Biosynth[2]

ChemicalBook[1]

Fisher Scientific[4]

Sigma-Aldrich (Note: A related isomer, 2-Hydroxy-5-methoxy-3-nitrobenzaldehyde, is listed)

[6]

Synthesis Protocol: Nitration of o-Vanillin
A common and straightforward method for the synthesis of 2-Hydroxy-3-methoxy-5-
nitrobenzaldehyde involves the nitration of o-vanillin.[1]
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Materials and Reagents:
o-Vanillin

Glacial Acetic Acid

Yttrium (III) Nitrate Hexahydrate (Y(NO₃)₃·6H₂O)

Ice-cold water

Petroleum ether

Ethyl acetate

Experimental Procedure:
Dissolution: Dissolve o-vanillin (94 mg, 1 mmol) in 3 mL of glacial acetic acid within a 50 mL

test tube.[1]

Addition of Nitrating Agent: Add solid Y(NO₃)₃·6H₂O (383 mg, 1 mmol) to the solution.[1]

Reaction: Shake the reaction mixture continuously for 10 minutes at room temperature.[1]

Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography (TLC)

with a mobile phase of petroleum ether containing 10% ethyl acetate.[1]

Precipitation: Upon completion of the reaction, add 30 mL of ice-cold water to the mixture

and let it stand for 15 minutes.[1]

Isolation: Collect the resulting solid precipitate by filtration.[1]

Washing: Wash the collected solid with cold water. The product can often be used directly

without further purification.[1]
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Synthesis workflow for 2-Hydroxy-3-methoxy-5-nitrobenzaldehyde.
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Applications in Research and Development
2-Hydroxy-3-methoxy-5-nitrobenzaldehyde serves as a key building block in the synthesis of

more complex molecules, particularly in the development of novel compounds with specific

functional properties.

Synthesis of Fluorescent Receptors and Spiro
Compounds:
This aldehyde is utilized in the synthesis of various specialized chemical structures.[1] Notable

examples include:

A zinc-selective spiropyran-based fluorescent and photoregenerable receptor.[1]

(E)-2,4-dihydroxy-N’-(2-hydroxy-3-methoxy-5-nitrobenzylidene)benzohydrazide dihydrate.[1]

Ethyl 4-(8-methoxy-3′,3′-dimethyl-6-nitrospiro[chromene-2,2′-indoline]-1′-yl)butanoate.[1]

1-(3-carbomethoxypropyl)-3-3-dimethyl-8-methoxy-6-nitrospiro[2H-1]-benzopyran-2,2-

indoline.[1]

The presence of the aldehyde group allows for condensation reactions, while the nitro group

can be reduced to an amine, opening pathways to a diverse array of heterocyclic compounds.

Synthetic Targets

2-Hydroxy-3-methoxy-
5-nitrobenzaldehyde
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Cyclization

Substituted BenzohydrazideCondensation
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Derivatives
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Role as an intermediate in chemical synthesis.

Safety and Handling
Appropriate safety precautions must be observed when handling 2-Hydroxy-3-methoxy-5-
nitrobenzaldehyde. The following information is derived from available Safety Data Sheets

(SDS).

General Handling: Avoid contact with skin, eyes, and clothing. Do not breathe in dust or

mists. Ensure adequate ventilation and wash hands thoroughly after handling.[7]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[8]

In case of Contact:

Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing.[7]

Skin: Wash with plenty of soap and water.[7]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[7]

Storage: Store in a dry, cool, and well-ventilated place in a tightly closed container. Keep

away from strong oxidizing agents and strong bases.[7]

For complete safety information, always refer to the Safety Data Sheet provided by the

supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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